Cas no 1157719-91-9 (5-(4-bromo-2-chlorophenyl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(4-bromo-2-chlorophenyl)-1,3,4-oxadiazol-2-amine
• CAS No: 1157719-91-9
• MF: C₈H₅BrClN₃O
• MW: 274.501799345016
• CID: 4573875
• Update Time: 2025-05-25

5-(4-bromo-2-chlorophenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-2-chlorophenyl)-1,3,4-oxadiazol-2-amine

• Inchi： 1S/C8H5BrClN3O/c9-4-1-2-5(6(10)3-4)7-12-13-8(11)14-7/h1-3H,(H2,11,13)
• InChI Key： XTEOJKTVXAELNO-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Br)C=C2Cl)=NN=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(4-bromo-2-chlorophenyl)-1,3,4-oxadiazol-2-amine

Professional Introduction to Compound with CAS No. 1157719-91-9 and Product Name: 5-(4-bromo-2-chlorophenyl)-1,3,4-oxadiazol-2-amine

The compound with the CAS number 1157719-91-9 and the product name 5-(4-bromo-2-chlorophenyl)-1,3,4-oxadiazol-2-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular framework of this compound consists of a 1,3,4-oxadiazole core, which is a well-known scaffold in medicinal chemistry, renowned for its biological activity and stability. The presence of both bromo and chloro substituents on the aromatic ring further enhances its reactivity and utility in synthetic chemistry.

In recent years, there has been a surge in research focusing on oxadiazole derivatives due to their broad spectrum of biological activities. The 5-(4-bromo-2-chlorophenyl)-1,3,4-oxadiazol-2-amine compound is no exception. Its structural features make it a promising candidate for further investigation in various therapeutic areas. One of the most compelling aspects of this molecule is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of electron-withdrawing and electron-donating groups on the aromatic ring facilitates diverse chemical transformations, making it a versatile building block for medicinal chemists.

Recent studies have highlighted the importance of 1,3,4-oxadiazole derivatives in the development of novel therapeutic agents. These compounds have been shown to exhibit inhibitory activity against a wide range of enzymes and receptors involved in various disease pathways. For instance, derivatives of oxadiazole have demonstrated efficacy in targeting kinases, which are critical enzymes in cancer signaling pathways. The 5-(4-bromo-2-chlorophenyl)-1,3,4-oxadiazol-2-amine compound, with its specific substitution pattern, may offer similar benefits by interacting with key biological targets.

The role of bromo and chloro substituents in enhancing the pharmacological properties of organic molecules cannot be overstated. These halogen atoms introduce polarity and reactivity into the molecular structure, which can be exploited to improve binding affinity and selectivity. In the context of drug design, such modifications often lead to more potent and selective inhibitors. The presence of these substituents in the 5-(4-bromo-2-chlorophenyl)-1,3,4-oxadiazol-2-amine compound suggests that it may exhibit enhanced biological activity compared to its unsubstituted counterparts.

Advances in computational chemistry have also played a pivotal role in understanding the potential applications of this compound. Molecular modeling studies have been instrumental in predicting how 5-(4-bromo-2-chlorophenyl)-1,3,4-oxadiazol-2-amine interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding mode and affinity for various enzymes and receptors. Such information is crucial for optimizing its pharmacological properties and developing novel drug candidates.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern organic chemistry techniques. The preparation typically begins with the functionalization of a suitable precursor to introduce the necessary halogen atoms onto the aromatic ring. Subsequent reactions then build up the oxadiazole core while maintaining regioselectivity to ensure the correct substitution pattern. These synthetic strategies highlight the importance of precision and control in pharmaceutical chemistry.

In conclusion, the compound with CAS number 1157719-91-9, known as 5-(4-bromo-2-chlorophenyl)-1,3,4-oxadiazol-2-amine, represents a significant advancement in medicinal chemistry. Its unique structural features and potential applications make it a valuable asset for researchers working on drug development. The presence of both bromo and chloro substituents enhances its reactivity and utility as an intermediate for synthesizing more complex pharmacophores. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will undoubtedly play a crucial role in shaping the future of pharmaceuticals.